Cas no 94759-32-7 (3-Piperidinemethanol, 1-methyl-, 4-methylbenzenesulfonate (ester))

3-Piperidinemethanol, 1-methyl-, 4-methylbenzenesulfonate (ester) is a versatile chemical intermediate widely utilized in pharmaceutical and organic synthesis. This compound features a piperidine core substituted with a hydroxymethyl group at the 3-position and a methyl group at the 1-position, esterified with 4-methylbenzenesulfonic acid. The tosylate ester moiety enhances its reactivity, making it a valuable precursor for nucleophilic substitution reactions. Its structural rigidity and functional group diversity enable applications in the synthesis of bioactive molecules, particularly in the development of CNS-targeting drugs and chiral auxiliaries. The compound exhibits high purity and stability under standard storage conditions, ensuring reliable performance in synthetic protocols. Its well-defined stereochemistry further supports its use in enantioselective transformations.

3-Piperidinemethanol, 1-methyl-, 4-methylbenzenesulfonate (ester) structure

94759-32-7 structure

Product Name:3-Piperidinemethanol, 1-methyl-, 4-methylbenzenesulfonate (ester)

CAS No:94759-32-7

MF:C₁₄H₂₁NO₃S

MW:283.386442899704

CID:1987341

PubChem ID:21184160

Update Time:2025-07-02

3-Piperidinemethanol, 1-methyl-, 4-methylbenzenesulfonate (ester) Chemical and Physical Properties

Names and Identifiers

- 3-Piperidinemethanol, 1-methyl-, 4-methylbenzenesulfonate (ester)
- Toluene-4-sulfonic acid 1-methyl-piperidin-3-ylmethyl ester
- (1-Methyl-3-piperidinyl)methyl 4-methylbenzenesulfonate, AldrichCPR
- SCHEMBL3386785
- DB-234072
- EN300-7163216
- 94759-32-7
- IQWGLLLVVPGCEI-UHFFFAOYSA-N
- (1-methylpiperidin-3-yl)methyl4-methylbenzenesulfonate
- (1-methylpiperidin-3-yl)methyl 4-methylbenzene-1-sulfonate
- (1-methylpiperidin-3-yl)methyl 4-methylbenzenesulfonate
- MDL： MFCD21097936
- Inchi： 1S/C14H21NO3S/c1-12-5-7-14(8-6-12)19(16,17)18-11-13-4-3-9-15(2)10-13/h5-8,13H,3-4,9-11H2,1-2H3
- InChI Key： IQWGLLLVVPGCEI-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC1CN(C)CCC1

Computed Properties

Exact Mass: 283.12421471Da
Monoisotopic Mass: 283.12421471Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 369
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 55Å²

3-Piperidinemethanol, 1-methyl-, 4-methylbenzenesulfonate (ester) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	087589-1g	Toluene-4-sulfonic acid 1-methyl-piperidin-3-ylmethyl ester	94759-32-7		1g	￡694.00	2022-03-01
Enamine	EN300-7163216-0.05g	(1-methylpiperidin-3-yl)methyl 4-methylbenzene-1-sulfonate	94759-32-7		0.05g	$323.0	2023-05-30
Enamine	EN300-7163216-0.1g	(1-methylpiperidin-3-yl)methyl 4-methylbenzene-1-sulfonate	94759-32-7		0.1g	$339.0	2023-05-30
Enamine	EN300-7163216-0.25g	(1-methylpiperidin-3-yl)methyl 4-methylbenzene-1-sulfonate	94759-32-7		0.25g	$354.0	2023-05-30
Enamine	EN300-7163216-0.5g	(1-methylpiperidin-3-yl)methyl 4-methylbenzene-1-sulfonate	94759-32-7		0.5g	$370.0	2023-05-30
Enamine	EN300-7163216-1.0g	(1-methylpiperidin-3-yl)methyl 4-methylbenzene-1-sulfonate	94759-32-7		1g	$385.0	2023-05-30
Enamine	EN300-7163216-2.5g	(1-methylpiperidin-3-yl)methyl 4-methylbenzene-1-sulfonate	94759-32-7		2.5g	$754.0	2023-05-30
Enamine	EN300-7163216-5.0g	(1-methylpiperidin-3-yl)methyl 4-methylbenzene-1-sulfonate	94759-32-7		5g	$1115.0	2023-05-30
Enamine	EN300-7163216-10.0g	(1-methylpiperidin-3-yl)methyl 4-methylbenzene-1-sulfonate	94759-32-7		10g	$1654.0	2023-05-30
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1658026-1g	(1-Methylpiperidin-3-yl)methyl 4-methylbenzenesulfonate	94759-32-7	98%	1g	￥12726.00	2024-04-24